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Compound of Interest

Compound Name: Methylsilatrane

Cat. No.: B1583748

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the laboratory synthesis of methylsilatrane, a
compound of interest due to its unique chemical structure and biological activity. The protocol
outlines both a classical and a modern, organocatalytic approach, offering flexibility based on
available resources and green chemistry considerations.

Introduction

Methylsilatrane, with the chemical formula C7H15NO3Si, is a member of the silatrane family
characterized by a hypervalent, pentacoordinate silicon atom.[1] This structural feature,
featuring a transannular dative bond between the nitrogen and silicon atoms, contributes to its
notable stability and distinct biological properties.[1][2] Silatranes are investigated for a range
of applications, including in medicinal chemistry and materials science. This protocol details
two reliable methods for its synthesis.

Reaction Principle

The synthesis of methylsilatrane is primarily achieved through the reaction of a
methyltrialkoxysilane with triethanolamine (TEOA).[1] This process involves a
transesterification and condensation mechanism.[1] The hydroxyl groups of triethanolamine
react with the alkoxy groups of the silane, leading to the formation of the characteristic cage
structure of methylsilatrane.[1]
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Reaction Scheme:

CHsSIi(OR)3 + N(CH2CH20H)3 —» CHsSi(OCH2CH2)sN + 3 ROH (where R is typically Methyl or
Ethyl)

Experimental Protocols

Two primary methods for the synthesis of methylsilatrane are presented below: a classical
approach and a modern organocatalytic method.

Classical Synthesis Method

This traditional method often requires heating in a high-boiling solvent to drive the reaction to
completion.[3]

Materials:

¢ Methyltrimethoxysilane (CH3Si(OCH3)3)[4]

o Triethanolamine (N(CH2CH20H)3)

e Toluene (anhydrous)

o Potassium hydroxide (KOH) (optional, as catalyst)
» Round-bottom flask with reflux condenser

e Heating mantle

o Magnetic stirrer

e Apparatus for filtration under reduced pressure
e Rotary evaporator

Procedure:

e To a dry, two-necked round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, add triethanolamine and anhydrous toluene.
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If using a catalyst, add a catalytic amount of potassium hydroxide.

Slowly add methyltrimethoxysilane to the stirred solution at room temperature.

Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can
be monitored by observing the precipitation of the product.

After the reaction is complete, cool the mixture to room temperature to allow for complete
precipitation of the methylsilatrane.

Collect the solid product by filtration under reduced pressure and wash with a small amount
of cold solvent (e.g., hexane) to remove impurities.

Dry the purified methylsilatrane in a vacuum oven.

Further purification can be achieved by recrystallization from a suitable solvent like
chloroform/benzene.[5]

Organocatalytic, Solvent-Free Synthesis

This modern approach offers a more environmentally friendly and efficient synthesis by

eliminating the need for a solvent and operating at or near room temperature.[3] Amidine bases

like 1,8-diazabicyclo[5.4.0Jundec-7-ene (DBU) are effective organocatalysts for this

transformation.[3]

Materials:

Methyltrimethoxysilane (CH3Si(OCHs3)3)

Triethanolamine (N(CH2CH20H)3)

1,8-diazabicyclo[5.4.0Jundec-7-ene (DBU)

Round-bottom flask

Magnetic stirrer

Apparatus for filtration under reduced pressure
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e Vacuum oven

Procedure:

e In a clean, dry round-bottom flask, combine triethanolamine and methyltrimethoxysilane.
e Add a catalytic amount (e.g., 1 mol%) of DBU to the mixture.[3]

 Stir the mixture at room temperature. The reaction is typically exothermic, and the mixture
will become homogeneous before the product begins to precipitate.[1]

o Continue stirring until the reaction is complete, which can be confirmed by the cessation of

precipitation.
» Collect the solid product by filtration.

e Wash the product with a non-polar solvent, such as hexane, to remove any unreacted
starting materials and the catalyst.

e Dry the final product, methylsilatrane, under vacuum.

Data Presentation

The following table summarizes typical quantitative data for the synthesis of methylsilatrane.
Yields can vary based on the specific conditions and scale of the reaction.
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Parameter Classical Method Organocatalytic Method
Methyltrimethoxysilane, Methyltrimethoxysilane,
Reactants ] ] ) )
Triethanolamine Triethanolamine
_ DBU (or other amidine bases)
Catalyst KOH (optional) 3]
Toluene (or other high-boiling
Solvent None (solvent-free)[3]
solvent)
Reaction Temperature Reflux Room Temperature[3]

Reaction Time

Several hours

Typically shorter than classical

method
Typical Yield Good to excellent Excellent[3]
Purification Filtration, Recrystallization[5] Filtration, Washing[1]
Characterization

The synthesized methylsilatrane can be characterized using various analytical techniques:

e Melting Point: 152 °C|[2]

e Boiling Point: 174 °C[6]

e Appearance: White crystalline or granular solid.[7]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H, 13C, and 2°Si NMR can be used to

confirm the structure. 2°Si NMR is particularly useful for confirming the pentacoordinate

silicon environment.[1][5]

« Infrared (IR) Spectroscopy: To identify characteristic functional group vibrations.

e Mass Spectrometry: To confirm the molecular weight (189.28 g/mol ).[8]

Safety Precautions

¢ Handle all chemicals in a well-ventilated fume hood.
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o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

o Methyltrimethoxysilane is flammable and should be handled with care.
» Triethanolamine can cause skin and eye irritation.
o Consult the Safety Data Sheets (SDS) for all reagents before use.
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Caption: Workflow for the organocatalytic synthesis of methylsilatrane.
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Caption: Simplified mechanism for methylsilatrane formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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